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Compound of Interest

Compound Name: Crotyl mercaptan

Cat. No.: B15372487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sensory properties of crotyl
mercaptan and its alternatives, supported by established experimental protocols for sensory

panel validation. The data presented is essential for researchers and professionals in the flavor,

fragrance, and pharmaceutical industries who require a thorough understanding of the aroma

profile of this potent sulfur compound.

Crotyl mercaptan, also known as 2-butene-1-thiol, is a volatile sulfur compound that

contributes to the aroma of various natural products, including roasted sesame seeds.[1] Its

potent and often complex aroma profile necessitates standardized validation to ensure

consistent and accurate sensory evaluation in research and product development.

Comparative Sensory Data
Due to the limited availability of published quantitative sensory panel data specifically for crotyl
mercaptan, this guide presents data for structurally similar and commonly encountered

mercaptans to provide a comparative context for its potential aroma profile. The following table

summarizes the reported odor detection thresholds and characteristic aroma descriptors for

selected mercaptans. It is important to note that the aroma of these compounds can vary

significantly with concentration.
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Compound CAS Number
Odor Detection
Threshold (in
water)

Aroma Descriptors

Methyl Mercaptan 74-93-1 0.02 ppb

Sulfurous, Cabbage,

Garlic, Eggy, Creamy,

Savory[2]

Ethyl Mercaptan 75-08-1
Not specified in

provided results

Rotten vegetables,

Drain-like, Leek-like,

Butane gas[3]

Butyl Mercaptan 109-79-5 1.4 ppb Fetid, Skunk-like

3-Methyl-2-butene-1-

thiol
5287-45-6

Not specified in

provided results

Skunky, Foxy, Garlic,

Gas

Note: The odor threshold for crotyl mercaptan is not readily available in the reviewed

literature. However, given its structural similarity to 3-Methyl-2-butene-1-thiol, a very low odor

threshold is anticipated.

Experimental Protocol: Validation of Crotyl
Mercaptan's Aroma Profile
This section outlines a detailed methodology for the sensory panel validation of crotyl
mercaptan's aroma, employing Gas Chromatography-Olfactometry (GC-O), a standard

technique for the sensory analysis of volatile compounds.

Objective:
To determine the odor detection threshold and characterize the aroma profile of crotyl
mercaptan using a trained sensory panel.

Materials:
Crotyl mercaptan (high purity standard)

Odor-free water
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Ethanol (food grade)

Gas Chromatograph with a Flame Ionization Detector (FID) and an Olfactory Detection Port

(ODP)

Appropriate GC column (e.g., DB-5ms)

Syringes and vials for sample preparation and injection

Sensory evaluation booths compliant with ISO 8589

Panel Selection and Training:
Panelist Screening: Recruit a panel of 10-12 individuals. Screen panelists for their ability to

detect and describe basic odors and for their sensitivity to a range of standard aroma

compounds.

Training: Train the selected panelists on the use of the GC-O sniffing port and on a

standardized aroma language for describing sulfur compounds. This includes training with

reference standards for common sulfurous notes (e.g., cooked cabbage, garlic, rubbery).

Methodology:
Sample Preparation:

Prepare a stock solution of crotyl mercaptan in ethanol.

Create a series of dilutions of the stock solution in odor-free water to determine the odor

detection threshold.

Gas Chromatography-Olfactometry (GC-O) Analysis:

Inject a sample of the crotyl mercaptan solution into the GC-O system.

The effluent from the GC column is split between the FID and the ODP.

Panelists sniff the effluent at the ODP and record the time, duration, and description of any

detected odors.
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Determination of Odor Detection Threshold:

Present the series of dilutions to the panelists in ascending order of concentration.

The odor detection threshold is determined as the lowest concentration at which at least

50% of the panel can detect the odor.

Aroma Profile Characterization:

Using a higher concentration of crotyl mercaptan, have the panelists describe the

perceived aroma using the standardized aroma language.

Panelists will also rate the intensity of each descriptor on a labeled magnitude scale (e.g.,

0 = not perceptible, 10 = extremely intense).

Data Analysis:
Calculate the mean and standard deviation for the odor detection threshold.

Compile a list of all aroma descriptors used by the panelists.

Calculate the frequency of use for each descriptor.

Calculate the mean intensity rating for each descriptor.

Represent the aroma profile graphically using a spider web plot or a bar chart.

Experimental Workflow
The following diagram illustrates the key stages involved in the sensory panel validation of

crotyl mercaptan's aroma.
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Caption: Workflow for Sensory Panel Validation of Crotyl Mercaptan.

Logical Relationship of Sensory Data Components
The following diagram illustrates the relationship between the different components of the

sensory data collected during the validation process.
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Caption: Relationship between Sensory Data Components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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